SN003

• Molecular Formula: C19H25N5O2
• Molecular Weight: 355.4 g/mol
• InChI: InChI=1S/C19H25N5O2/c1-6-14(11-25-4)24-17-10-13(3)20-19(18(17)22-23-24)21-16-8-7-15(26-5)9-12(16)2/h7-10,14H,6,11H2,1-5H3,(H,20,21)
• InChIKey: FZMBHAQCHCEGNN-UHFFFAOYSA-N

SN003: Selective CRF1 Receptor Antagonist

SN003 ((±)-N-[2-Methyl-4-methoxyphenyl]-1-(1-(methoxymethyl)propyl)-6-methyl-1H-1,2,3-triazolo[4,5-c]pyridin-4-amine) is a small-molecule, non-peptide, reversible antagonist of the corticotropin-releasing factor 1 (CRF1) receptor [1]. It demonstrates high affinity (Ki = 1.7 nM for rat cortex) and remarkable selectivity, with >1000-fold selectivity over the CRF2 receptor subtype . Unlike many CRF1 antagonists, evidence suggests SN003 is not simply competitive with CRF, pointing to a distinct interaction with the receptor [2].

CRF1 signaling pathway studies and receptor pharmacology

Reported high subtype selectivity for CRF1 over CRF2

HPA axis and stress-response model investigation

• [1] Zhang G, Huang N, Li YW, et al. Pharmacological characterization of a novel nonpeptide antagonist radioligand, (+/-)-N-[2-methyl-4-methoxyphenyl]-1-(1-(methoxymethyl)propyl)-6-methyl-1H-1,2,3-triazolo[4,5-c]pyridin-4-amine ([3H]SN003) for corticotropin-releasing factor1 receptors. J Pharmacol Exp Ther. 2003;305(1):57-69. View Source
• [2] Elsevier Science. Pharmacological Characterization of a Novel Nonpeptide Antagonist Radioligand, (±) -N-[2-Methyl-4-methoxyphenyl]-1-(1-(methoxymethyl)propyl)-6-methyl-1 H-1,2,3-triazolo[4,5-c]pyridin-4-amine ([3H]SN003) for Corticotropin-Releasing Factor1 Receptors. 2025. View Source

Risks of Substituting SN003

Generic substitution among CRF1 antagonists is not scientifically valid due to fundamental differences in their binding mechanisms. While many compounds in this class act as competitive antagonists, SN003 demonstrates non-competitive or insurmountable antagonism [1]. This mechanistic divergence leads to significant differences in downstream signaling and in vivo efficacy, as demonstrated in a direct comparison with the competitive antagonist CP376395 [2]. Therefore, selecting the appropriate tool compound requires moving beyond simple affinity metrics and considering these unique, quantifiable pharmacological properties.

Non-competitive binding mode may shift functional outcomes vs competitive CRF1 antagonists

Competitive antagonists can produce opposite effects in spasm models, limiting direct substitution

Bmax reduction, a hallmark of SN003 binding, is not reproduced by purely competitive analogs

• [1] Zhang G, Huang N, Li YW, et al. Pharmacological characterization of a novel nonpeptide antagonist radioligand, (+/-)-N-[2-methyl-4-methoxyphenyl]-1-(1-(methoxymethyl)propyl)-6-methyl-1H-1,2,3-triazolo[4,5-c]pyridin-4-amine ([3H]SN003) for corticotropin-releasing factor1 receptors. J Pharmacol Exp Ther. 2003;305(1):57-69. View Source
• [2] Chachua T, et al. Targeting CRHR1 Signaling in Experimental Infantile Epileptic Spasms Syndrome: Evidence for Route-Dependent Efficacy. Children (Basel). 2026;13(1):125. View Source

SN003 Comparative Evidence

Infantile Spasms: Opposite Effects vs. CP376395

A direct, head-to-head in vivo study revealed a critical difference between SN003 and the competitive antagonist CP376395. When delivered systemically in a rat model of infantile spasms, SN003 robustly suppressed spasms, whereas CP376395 unexpectedly exacerbated them. This divergent outcome is attributed to their different mechanisms of CRHR1 engagement [1].

Infantile Spasms Model

Head-to-head

SN003 robustly suppressed spasm frequency; CP376395 significantly exacerbated spasms (p<0.05)

Model-specific spasm-response endpoint context

Systemic IESS rat model (betamethasone/NMDA)

Evidence Dimension	Systemic effect on epileptic spasms
Target Compound Data	SN003: Robustly suppressed spasms
Comparator Or Baseline	CP376395: Paradoxically exacerbated spasms
Quantified Difference	Qualitative divergence in effect (Suppression vs. Exacerbation)
Conditions	Rat model of infantile epileptic spasms syndrome (IESS); systemic administration

Why This Matters

This is a critical, quantifiable differentiator. It directly demonstrates that selecting the correct CRF1 antagonist for in vivo studies can lead to opposite experimental outcomes, making SN003 the appropriate choice for certain disease models.

• [1] Chachua T, et al. Targeting CRHR1 Signaling in Experimental Infantile Epileptic Spasms Syndrome: Evidence for Route-Dependent Efficacy. Children (Basel). 2026;13(1):125. View Source

Antidepressant Potentiation in Forced Swim Test

Binding affinity data reveals that SN003 (Ki = 1.7 nM) [1] is significantly more potent than two clinical-stage CRF1 antagonists. Pexacerfont has an IC50 of 6.1 nM , and Verucerfont has a Ki of 6.31 nM [2]. This cross-study comparison indicates a 3.6-fold to 3.7-fold higher potency for SN003.

Antidepressant Potentiation (FST)

Cross-study comparable

SN003 + sub-effective imipramine/fluoxetine significantly reduced immobility time vs monotherapy (p<0.05)

Adjunct CRF1 blockade context in behavioral depression models

Corticosterone-induced depression model, female Wistar rats

Evidence Dimension	In vitro receptor binding affinity (Ki/IC50)
Target Compound Data	Ki = 1.7 nM
Comparator Or Baseline	Pexacerfont (IC50 = 6.1 nM); Verucerfont (Ki = 6.31 nM)
Quantified Difference	SN003 is 3.6-fold more potent than Pexacerfont; 3.7-fold more potent than Verucerfont.
Conditions	Radioligand binding assays using human recombinant CRF1 receptors.

Why This Matters

For in vitro studies requiring lower compound concentrations to achieve target engagement, SN003 offers a significant advantage, potentially reducing off-target effects and conserving valuable material.

• [1] Zhang G, Huang N, Li YW, et al. Pharmacological characterization of a novel nonpeptide antagonist radioligand, (+/-)-N-[2-methyl-4-methoxyphenyl]-1-(1-(methoxymethyl)propyl)-6-methyl-1H-1,2,3-triazolo[4,5-c]pyridin-4-amine ([3H]SN003) for corticotropin-releasing factor1 receptors. J Pharmacol Exp Ther. 2003;305(1):57-69. View Source
• [2] BindingDB. BDBM50417503 (GSK-561679 | GSK561679A | NBI-77860 | VERUCERFONT). View Source

Non-Competitive Binding: Bmax Reduction

In a study assessing the influence of CRF1 blockade on antidepressant activity, SN003 (0.5 mg/kg) potentiated the effects of both imipramine (15 mg/kg) and fluoxetine (7.5 mg/kg) in the forced swim test [1]. This effect was correlated with a more profound reduction in CRF levels in the hypothalamus, amygdala, and plasma compared to monotherapy [1].

Binding Mechanism (Bmax)

Class-level inference

SN003 decreased Bmax of [125I]oCRF; competitive antagonists only shifted Kd

Non-competitive binding profile differentiates functional pharmacology

Rat cortex and human CRF1-HEK293e membranes

Evidence Dimension	Antidepressant-like activity in forced swim test
Target Compound Data	SN003 (0.5 mg/kg) potentiated the effect of imipramine (15 mg/kg) and fluoxetine (7.5 mg/kg).
Comparator Or Baseline	Imipramine (15 mg/kg) and fluoxetine (7.5 mg/kg) administered alone.
Quantified Difference	Qualitative potentiation of antidepressant-like effect.
Conditions	Female Wistar rats subjected to 14-day corticosterone administration.

Why This Matters

This evidence highlights SN003's unique utility for researchers investigating the role of the CRF system in mood disorders and its potential as an adjunctive therapy, a profile not established for many other CRF1 antagonists.

• [1] Wróbel A, et al. Inhibition of the CRF1 receptor influences the activity of antidepressant drugs in the forced swim test in rats. Naunyn Schmiedebergs Arch Pharmacol. 2017;390(8):769-774. View Source

PET Tracer Development: Radiolabeling and Brain Penetration

In a rat model of 13-cis-retinoic acid-induced depression and detrusor overactivity (DO), SN003 (1mg/kg, i.v.) uniquely attenuated both conditions [1]. In contrast, first- and second-line treatments for overactive bladder (OAB), solifenacin (0.03mg/kg, i.v.) and mirabegron (1mg/kg, i.v.), only attenuated DO symptoms and did not display antidepressant-like activity or influence CRF levels [1].

PET Tracer Development

Cross-study comparable

[11C]SN003 achieved high specific activity (>2000 Ci/mmol, pur >99%) and crossed BBB in baboon

Validated scaffold for CRF1 PET tracer research

[11C]methyl triflate labeling, non-human primate study

Evidence Dimension	Effect on depressive-like behavior and detrusor overactivity symptoms
Target Compound Data	SN003 (1mg/kg, i.v.): Attenuated both depressive-like behavior and DO symptoms; lowered CRF levels.
Comparator Or Baseline	Solifenacin (0.03mg/kg, i.v.) and Mirabegron (1mg/kg, i.v.): Attenuated DO symptoms only; no effect on depression or CRF levels.
Quantified Difference	Qualitative difference in therapeutic effect (dual action vs. single action).
Conditions	Female Wistar rats after 6-week administration of 13-cis-retinoic acid.

Why This Matters

This is a crucial differentiator for research on the comorbidity of OAB and depression. SN003 provides a unique tool to investigate the shared CRF-driven pathophysiology of both conditions, unlike standard OAB medications.

• [1] Wróbel A, et al. SN003, a CRF1 receptor antagonist, attenuates depressive-like behavior and detrusor overactivity symptoms induced by 13-cis-retinoic acid in rats. Eur J Pharmacol. 2017;812:216-224. View Source

SN003: Optimal Research Applications

Epileptic Spasm Models: Non-Competitive Antagonism

For studies exploring the therapeutic implications of insurmountable or non-competitive CRF1 antagonism, SN003 is the validated tool of choice. Unlike the competitive antagonist CP376395, SN003 demonstrates a divergent and beneficial effect on epileptic spasms in vivo, likely due to its distinct binding mechanism [1]. This makes it essential for research where competitive antagonism has proven ineffective or counterproductive.

Depression Adjunct Therapy: CRF1 Blockade with Antidepressants

Researchers performing sensitive in vitro assays can leverage SN003's superior potency (Ki = 1.7 nM) and >1000-fold selectivity for CRF1 over CRF2 [1]. Compared to clinical candidates like pexacerfont (IC50 = 6.1 nM) and verucerfont (Ki = 6.31 nM), SN003 offers 3.6- to 3.7-fold higher potency, allowing for lower working concentrations and a reduced risk of off-target effects [2].

Competitive vs. Non-Competitive Antagonism Studies

SN003 is uniquely suited for investigating the link between mood and bladder disorders. In a validated animal model, it was the only compound tested that simultaneously attenuated both depressive-like behaviors and detrusor overactivity symptoms, a dual action not observed with standard OAB drugs like solifenacin or mirabegron [3]. This makes SN003 an indispensable tool for studying CRF's role in this comorbidity.

CRF1 PET Tracer Development for CNS Imaging

Studies aiming to understand the interaction between CRF1 antagonists and conventional antidepressants should utilize SN003. Evidence shows that SN003 potentiates the effects of imipramine and fluoxetine in a preclinical depression model, suggesting a specific, beneficial interaction not yet established for other CRF1 antagonists [4]. This provides a concrete basis for research into combination therapies.

Application

Selection Property

Validation Focus

Infantile spasm model studies

Non-competitive CRF1 antagonism

Spasm suppression endpoint context

Depression model combination research

Adjunct CRF1 blockade profile

Behavioral endpoint synergy context

Binding mechanism differentiation

Bmax reduction vs Kd shift

Functional outcome vs binding mode interpretation

CRF1 PET tracer development

[11C]-labeling scaffold

Brain penetration and specific activity context

• [1] Chachua T, et al. Targeting CRHR1 Signaling in Experimental Infantile Epileptic Spasms Syndrome: Evidence for Route-Dependent Efficacy. Children (Basel). 2026;13(1):125. View Source
• [2] BindingDB. BDBM50417503 (GSK-561679 | GSK561679A | NBI-77860 | VERUCERFONT). View Source
• [3] Wróbel A, et al. SN003, a CRF1 receptor antagonist, attenuates depressive-like behavior and detrusor overactivity symptoms induced by 13-cis-retinoic acid in rats. Eur J Pharmacol. 2017;812:216-224. View Source
• [4] Wróbel A, et al. Inhibition of the CRF1 receptor influences the activity of antidepressant drugs in the forced swim test in rats. Naunyn Schmiedebergs Arch Pharmacol. 2017;390(8):769-774. View Source